Cas no 883731-63-3 ((3,3-difluorocyclopentyl)methanol)

(3,3-difluorocyclopentyl)methanol structure
883731-63-3 structure
Product Name:(3,3-difluorocyclopentyl)methanol
CAS No:883731-63-3
MF:C6H10F2O
MW:136.139809131622
MDL:MFCD22199415
CID:1922551
PubChem ID:59340973
Update Time:2024-10-26

(3,3-difluorocyclopentyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3,3-difluorocyclopentyl)methanol
    • CYCLOPENTANEMETHANOL, 3,3-DIFLUORO-
    • SureCN22415
    • AGN-PC-0CUZ49
    • KB-206959
    • 3,3-DIFLUORO-CYCLOPENTANEMETHANOL
    • PB30480
    • 3,3-difluoroCyclopentanemethanol
    • 3,3-Difluorocyclopentanemethanol (ACI)
    • SCHEMBL22415
    • Z1618026262
    • SB20716
    • 3,3-Difluorocyclopentane-1-methanol
    • 3,3-Difluoro-1-(hydroxymethyl)cyclopentane
    • DA-24806
    • SY098514
    • AS-42911
    • SB20727
    • AKOS023777637
    • SY344086
    • EN300-198959
    • 883731-63-3
    • CS-0053393
    • MFCD23106021
    • MFCD23106015
    • MFCD22199415
    • SY038542
    • MDL: MFCD22199415
    • Inchi: 1S/C6H10F2O/c7-6(8)2-1-5(3-6)4-9/h5,9H,1-4H2
    • InChI Key: QLMRIAAVEVHRJH-UHFFFAOYSA-N
    • SMILES: FC1(CC(CO)CC1)F

Computed Properties

  • Exact Mass: 136.06997126g/mol
  • Monoisotopic Mass: 136.06997126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 20.2Ų

(3,3-difluorocyclopentyl)methanol Pricemore >>

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